Cas no 33518-81-9 (Bis(3-acetyl-6-methyl-2H-pyran-2,4(3H)-dionato)calcium)
33518-81-9 structure
Product Name:Bis(3-acetyl-6-methyl-2H-pyran-2,4(3H)-dionato)calcium
CAS No:33518-81-9
MF:C16H14CaO8
MW:374.355564594269
CID:874296
Update Time:2023-08-03
Bis(3-acetyl-6-methyl-2H-pyran-2,4(3H)-dionato)calcium Chemical and Physical Properties
Names and Identifiers
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- bis(3-acetyl-6-methyl-2H-pyran-2,4(3H)-dionato)calcium
- Bis(3-acetyl-6-methyl-2H-pyran-2,4(3H)-dionato)calcium; calcium bis(3-acetyl-6-methyl-2-oxo-2H-pyran-4-olate)
- Calcium dehydroacetate
- calcium 3-acetyl-6-methyl-2-oxo-2H-pyran-4-olate
- Bis(3-acetyl-6-methyl-2H-pyran-2,4(3H)-dionato)calcium
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- Inchi: 1S/2C8H8O4.Ca/c2*1-4-3-6(10)7(5(2)9)8(11)12-4;/h2*3,10H,1-2H3;/q;;+2/p-2
- InChI Key: MFBPHBWAQKFBOH-UHFFFAOYSA-L
- SMILES: [Ca+2].O1C(C(C(C)=O)=C(C=C1C)[O-])=O.O1C(C(C(C)=O)=C(C=C1C)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 688
- Topological Polar Surface Area: 133
Bis(3-acetyl-6-methyl-2H-pyran-2,4(3H)-dionato)calcium Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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